Cas no 1221715-80-5 (1-(3-bromo-2-fluorophenyl)ethan-1-ol)

• Product Name: 1-(3-bromo-2-fluorophenyl)ethan-1-ol
• CAS No: 1221715-80-5
• MF: C₈H₈BrFO
• MW: 219.050925254822
• MDL: MFCD16140247
• CID: 1031904
• PubChem ID: 53484284
• Update Time: 2025-05-24

1-(3-bromo-2-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-fluorophenyl)ethanol
• 1-(3-bromo-2-fluorophenyl)ethan-1-ol

• MDL： MFCD16140247
• Inchi： 1S/C8H8BrFO/c1-5(11)6-3-2-4-7(9)8(6)10/h2-5,11H,1H3
• InChI Key： QFVPIDFXSBXICP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C(C)O

Computed Properties

• Exact Mass: 217.97400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.554±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 255.4±25.0 ºC (760 Torr),
• Flash Point: 108.3±23.2 ºC,
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 20.23000
• LogP: 2.64150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-bromo-2-fluorophenyl)ethan-1-ol

Introduction to 1-(3-bromo-2-fluorophenyl)ethan-1-ol (CAS No: 1221715-80-5)

1-(3-bromo-2-fluorophenyl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1221715-80-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a bromo and fluoro substituent on a phenyl ring coupled with an ethanol side chain, has garnered attention due to its structural features and potential biological activities. The presence of both halogen atoms enhances its utility as a building block in the synthesis of more complex pharmacophores, making it a valuable intermediate in drug discovery programs.

The chemical structure of 1-(3-bromo-2-fluorophenyl)ethan-1-ol consists of a benzene ring substituted at the 3-position with a bromine atom and at the 2-position with a fluorine atom. This arrangement creates a molecule with distinct electronic properties, influenced by the electron-withdrawing nature of both halogens. The ethanol moiety at the other end of the carbon chain provides a reactive site for further functionalization, enabling the attachment of various pharmacologically relevant groups. Such structural versatility makes this compound particularly interesting for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, the demand for halogenated aromatic compounds has surged due to their widespread use in the synthesis of active pharmaceutical ingredients (APIs). The combination of bromine and fluorine in 1-(3-bromo-2-fluorophenyl)ethan-1-ol not only enhances its reactivity but also contributes to its stability, making it an ideal candidate for further derivatization. Researchers have leveraged this compound to explore new chemical spaces, particularly in the development of small-molecule inhibitors targeting various disease pathways.

One of the most compelling aspects of 1-(3-bromo-2-fluorophenyl)ethan-1-ol is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the structure of this compound, scientists have been able to generate derivatives with enhanced binding affinity and selectivity for specific kinases. For instance, studies have shown that analogs of 1-(3-bromo-2-fluorophenyl)ethan-1-ol can effectively inhibit tyrosine kinases, which are overactive in many cancer types. These findings highlight the compound's significance as a scaffold for developing next-generation anticancer drugs.

Another area where 1-(3-bromo-2-fluorophenyl)ethan-1-ol has shown promise is in the development of central nervous system (CNS) drugs. The presence of fluorine atoms can influence blood-brain barrier penetration, making this class of compounds attractive for CNS-targeted therapies. Researchers have utilized derivatives of this molecule to explore new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to fine-tune the pharmacokinetic properties of these derivatives by altering substituents on the phenyl ring has opened up new avenues for drug design.

The synthetic methodologies employed in the preparation of 1-(3-bromo-2-fluorophenyl)ethan-1-ol are also worth mentioning. The synthesis typically involves bromination and fluorination reactions on a precursor phenyl ring, followed by etherification to introduce the ethanol group. Advances in catalytic systems have enabled more efficient and selective halogenation protocols, reducing side reactions and improving yields. These improvements are crucial for large-scale production and ensure that researchers have access to sufficient quantities of this valuable intermediate.

From a computational chemistry perspective, 1-(3-bromo-2-fluorophenyl)ethan-1-ol has been extensively studied to understand its molecular interactions and binding modes. Molecular docking simulations have revealed that this compound can bind effectively to various biological targets due to its optimized shape and electronic distribution. These simulations guide experimental efforts by predicting which modifications might enhance binding affinity or selectivity. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The environmental impact of synthesizing halogenated compounds like 1-(3-bromo-2-fluorophenyl)ethan-1-ol is also a consideration in contemporary research. Efforts are underway to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. Innovations such as flow chemistry and biocatalysis are being explored to make halogenation processes more sustainable without compromising efficiency or yield.

In conclusion, 1-(3-bromo-2-fluorophenyl)ethan-1-ol (CAS No: 1221715-80-5) represents a versatile and valuable intermediate in pharmaceutical chemistry. Its unique structural features enable diverse applications in drug discovery, particularly in developing kinase inhibitors and CNS-targeted therapies. As research continues to uncover new synthetic methods and computational tools, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.